2-Amino-6-fluorobenzonitrile
Cat. No. B142694
Key on ui cas rn:
77326-36-4
M. Wt: 136.13 g/mol
InChI Key: IQUNZGOZUJITBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06960598B2
Procedure details
A mixture of 2,6-difluorobenzonitrile (19.0 g, 137 mmol) and ethanol (200 mL) pre-saturated with ammonia gas was heated at 140° C. in an autoclave for 6 h (terminal pressure 200 psi). The mixture was allowed to cool to ambient temperature, evaporated to dryness and triturated with water (200 mL). The solid was filtered and left to air dry to afford 2-amino-6-fluorobenzonitrile (18.0 g, 97%) as an off-white solid: δH (360 MHz, CDCl3) 4.53 (3H, s), 6.44-6.52 (2H, m), 7.24-7.30 (1H, m).
Yield
97%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][CH:7]=[C:6](F)[C:3]=1[C:4]#[N:5].[NH3:11]>C(O)C>[NH2:11][C:6]1[CH:7]=[CH:8][CH:9]=[C:2]([F:1])[C:3]=1[C:4]#[N:5]
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Inputs
Step One
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Name
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|
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Quantity
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19 g
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Type
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reactant
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Smiles
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FC1=C(C#N)C(=CC=C1)F
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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N
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to ambient temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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triturated with water (200 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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The solid was filtered
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WAIT
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Type
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WAIT
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|
Details
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left to air
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CUSTOM
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Type
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CUSTOM
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Details
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dry
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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NC1=C(C#N)C(=CC=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18 g | |
| YIELD: PERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
